Cas no 1805938-79-7 (4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine
• CAS No: 1805938-79-7
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4811056
• Update Time: 2025-10-30

4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine

• Inchi： 1S/C7H7F3N2/c1-3-2-12-6(7(9)10)4(8)5(3)11/h2,7H,1H3,(H2,11,12)
• InChI Key： ZBBGTNUBZOHNTC-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine

4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1805938-79-7, known as 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine, is a highly specialized organic molecule belonging to the pyridine family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with multiple substituents: an amino group at position 4, a difluoromethyl group at position 2, a fluoro group at position 3, and a methyl group at position 5. These substituents contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine in drug discovery. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of antiviral and anticancer agents. The presence of the amino group and fluorinated substituents makes this compound highly versatile in terms of reactivity, enabling it to participate in a wide range of chemical reactions, such as nucleophilic substitutions, electrophilic additions, and coupling reactions. These reactions are crucial for generating derivatives with enhanced biological activity.

In addition to its role in drug development, 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine has shown promise in the field of agrochemicals. Its ability to act as an intermediate in the synthesis of herbicides and insecticides has been extensively investigated. The fluorinated groups within the molecule contribute to its stability and selectivity, making it an ideal candidate for agricultural applications where specificity and efficacy are paramount.

From a synthetic perspective, the preparation of 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine involves a series of intricate steps that require precise control over reaction conditions. Recent advancements in catalytic processes have enabled more efficient syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for large-scale applications.

The physical properties of 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine are equally noteworthy. It exhibits a high melting point due to the strong intermolecular hydrogen bonding facilitated by the amino group. Its solubility in various solvents is influenced by the electron-withdrawing effects of the fluorinated substituents, which enhance its ability to dissolve in polar solvents. This property is advantageous in both laboratory settings and industrial applications.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine. Quantum mechanical calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by the electron-withdrawing groups, which enhance its electrophilic character. This understanding has been instrumental in designing novel synthetic pathways and predicting the behavior of its derivatives.

In conclusion, 4-Amino-2-(difluoromethyl)-3-fluoro-5-methylpyridine (CAS No. 1805938-79-7) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemical research.